Cas no 69538-20-1 (2H-1-Benzopyran-2-one,4-hydroxy-3-mercapto-)

• Product Name: 2H-1-Benzopyran-2-one,4-hydroxy-3-mercapto-
• CAS No: 69538-20-1
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 503676
• PubChem ID: 54676635
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,4-hydroxy-3-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-3-mercapto-
• 4-hydroxy-3-sulfanylchromen-2-one
• THIOL REDUCTONE
• SCHEMBL5713261
• DTXSID30989511
• 69538-20-1
• 4-hydroxy-3-mercaptocoumarin
• 3-Mercapto-4-hydroxycoumarin monohydrate
• 2-Hydroxy-3-sulfanyl-4H-1-benzopyran-4-one
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-mercapto-
• 4-hydroxy-3-mercapto-2H-chromen-2-one

• Inchi： 1S/C9H6O3S/c10-7-5-3-1-2-4-6(5)12-9(11)8(7)13/h1-4,10,13H
• InChI Key： UURWRGIHEFYQBO-UHFFFAOYSA-N
• SMILES： SC1C(=O)OC2C=CC=CC=2C=1O

Computed Properties

• Exact Mass: 194.00378
• Monoisotopic Mass: 194.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.5A^2

Experimental Properties

• Density: 1.51
• Boiling Point: 284.1°C at 760 mmHg
• Flash Point: 125.6°C
• Refractive Index: 1.692
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins